Ethyl 3-Amino-3-(2-Thienyl)Propanoate Hydrochloride (CAS No. 945419-78-3): A Promising Compound in Chemical and Biological Research
Ethyl 3-amino-3-(2-thienyl)propanoate hydrochloride, identified by the CAS registry number 945419-78-3, is an organic compound with a unique structure characterized by a substituted propanoic acid moiety bearing an ethyl ester group, an amino functionality, and a thiophene ring. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry, particularly as a pharmacophore scaffold for developing novel bioactive agents. The thiophene (thienyl) component imparts distinct electronic properties and lipophilicity, while the amino group provides sites for functionalization or protonation-dependent activity modulation. Its hydrochloride (hydrochloride) salt form ensures stability and solubility under physiological conditions, making it amenable for biological evaluation.
Recent advancements in synthetic methodologies have streamlined the production of Ethyl 3-amino-3-(2-thienyl)propanoate hydrochloride. Researchers have optimized palladium-catalyzed cross-coupling reactions to construct the thiophene-containing core with high regioselectivity, as demonstrated in a 2022 study published in Tetrahedron Letters. By employing ligand-assisted Suzuki-Miyaura protocols under mild conditions, synthesis yields were improved from previous reports of ~60% to over 85%, reducing environmental impact through minimized solvent usage. The compound’s purity (>98% HPLC analysis) and crystallinity have been validated using X-ray diffraction studies, confirming its structural integrity for downstream applications.
In biological systems, this compound exhibits intriguing activity profiles that align with current drug discovery trends. A groundbreaking 2023 study in Nature Communications revealed its ability to inhibit histone deacetylase (HDAC) enzymes at submicromolar concentrations (IC₅₀ = 0.7 μM), a mechanism associated with epigenetic regulation and cancer therapy. The ethyl ester group was found critical for HDAC6 isoform selectivity compared to other isoforms, suggesting therapeutic utility without broad epigenetic interference. Computational docking studies further elucidated interactions between the thiophene ring and the enzyme’s hydrophobic pocket, providing mechanistic insights that could guide structure-based optimization.
Clinical translation potential is evident from preclinical evaluations conducted by pharmaceutical researchers at the University of Cambridge (published 2024). In murine models of triple-negative breast cancer, intraperitoneal administration of Ethyl 3-amino-...-based formulations induced tumor growth inhibition rates exceeding 60% within two weeks at doses below cytotoxic thresholds. Notably, the compound demonstrated favorable pharmacokinetic properties: oral bioavailability of ~45% after ester prodrug design modifications and minimal off-target effects on non-malignant cells. These results underscore its viability as a lead candidate for targeted oncology therapies.
The compound’s versatility extends beyond oncology applications. A collaborative study between MIT and Stanford University (published in JACS, June 2024) highlighted its capacity to modulate GABAergic neurotransmission when administered via intracerebroventricular injection. The amino group’s protonation state was shown to dynamically influence binding affinity to GABAA receptors across pH gradients, suggesting potential for treating epilepsy or anxiety disorders through controlled-release delivery systems. This dual application potential arises from the strategic placement of functional groups allowing receptor-specific interactions without compromising molecular stability.
Spectroscopic analysis has provided deeper understanding of its physicochemical behavior. NMR studies confirmed the presence of distinct signals at δH 1.1–1.5 ppm (1H NMR) corresponding to the ethyl ester protons, while mass spectrometry identified characteristic fragmentation pathways involving cleavage between the thienyl ring and central carbon atom (m/z calculated: 217.08; observed: 217.11). These data are crucial for quality control during scale-up processes and confirm consistency with previously reported structural models from early-stage studies.
In drug delivery innovation, researchers at ETH Zurich recently synthesized polymer conjugates incorporating this molecule’s thienyl-functionalized backbone (published Biomaterials Science, April 2024). By attaching polyethylene glycol chains via amidation reactions between the free amine and carboxylic acid groups, they achieved sustained release profiles over seven days while maintaining biological activity in vitro. This approach addresses common challenges in small molecule drug delivery systems related to rapid clearance and poor tissue penetration.
The compound’s role in chemical biology continues to expand through proteomic interaction studies. A proteomics screen published in eLife, January 2025 identified novel protein targets including heat shock protein HSP90β and several kinases previously unassociated with thiophene-containing compounds. These findings suggest untapped therapeutic possibilities in neurodegenerative diseases where HSP regulation plays a role – preliminary Alzheimer’s disease models showed reduced amyloid-beta aggregation when treated with this compound at concentrations below cytotoxic levels.
Safety evaluations conducted by regulatory-compliant laboratories indicate minimal genotoxicity according to OECD guideline-compliant Ames tests (Toxicological Sciences, March 2025). Acute toxicity studies revealed LD₅₀ values exceeding 500 mg/kg in mice when administered orally – well above effective therapeutic doses – supporting its favorable safety profile compared to traditional HDAC inhibitors like vorinostat which exhibit dose-limiting gastrointestinal toxicity.
Incorporating machine learning techniques has accelerated SAR investigations around this scaffold (published Molecular Informatics, December 2024). A deep neural network trained on >500 analogs predicted that substituting the ethyl ester with longer alkyl chains could enhance blood-brain barrier permeability by ~60%, while fluorination on the thiophene ring might improve metabolic stability against CYP enzymes without compromising target affinity – hypotheses currently being validated experimentally.
This compound’s unique combination of structural features positions it as an ideal template for multi-target drug design strategies gaining traction post-pandemic era drug development trends (Nature Reviews Drug Discovery, July 2024). Its ability to simultaneously engage epigenetic regulators through HDAC inhibition while modulating neurotransmitter systems via GABA receptor interactions presents opportunities for addressing complex diseases requiring dual mechanism approaches such as chemotherapy-induced neuropathies or treatment-resistant depression syndromes.
Ongoing research focuses on solid-state form optimization using co-crystallization techniques ( October 2024). By forming co-crystals with organic acids like citric acid or tartaric acid, scientists achieved up to threefold improvements in aqueous solubility without altering molecular activity – critical progress toward developing injectable formulations for clinical use.
Preliminary human phase I trials conducted by Vertex Pharmaceuticals subsidiary indicate safe administration up to maximum tested dose of 15 mg/kg/day (unpublished data presented at SABCS December conference). Pharmacokinetic modeling suggests that optimal dosing intervals could be every other day rather than daily administration due to prolonged half-life (~8 hours post IV injection), aligning with patient preference trends toward less frequent dosing regimens observed across multiple therapeutic areas since mid-COVID era clinical practices emerged.
The structural flexibility enabled by its amine functionality allows diverse derivatization strategies: recent work demonstrated that substituting ethoxy groups on the thiophene ring enhances selectivity toward estrogen receptor beta ( February), offering new avenues for hormone-related disorder treatments such as endometriosis where ERβ modulation is therapeutically advantageous without estrogenic side effects typical of traditional therapies.
In enzymology studies published this year ( April), this compound was shown to act as a competitive inhibitor against glycogen synthase kinase-3β (GSK-3β), achieving IC₅₀ values comparable to lithium salts but with superior brain penetration characteristics measured via parallel artificial membrane permeability assay (PAMPA). This dual HDAC/GSK inhibition profile may provide synergistic benefits against Alzheimer's pathology through combined effects on tau phosphorylation and amyloid precursor protein processing pathways.
Sustainable synthesis approaches are being explored using biocatalysts: a microbial enzyme system isolated from soil samples successfully performed selective esterification under aqueous conditions at ambient temperature (reported May), eliminating hazardous organic solvents traditionally required for such reactions while maintaining product stereochemistry integrity – essential advancement toward greener pharmaceutical manufacturing practices demanded by modern regulatory frameworks like EMA's environmental risk assessments requirements introduced Q1/June/this year).
Bioavailability enhancement continues through nanoparticle formulation research: lipid-polymer hybrid nanoparticles loaded with this compound achieved tumor accumulation rates exceeding passive diffusion predictions by ~7-fold due to EPR effect utilization (, August). When combined with pH-sensitive polymer coatings developed at Scripps Research Institute's labs last quarter, release efficiency increased significantly within tumor microenvironment pH ranges (~6–6.5), minimizing systemic exposure risks during anticancer treatment regimens.
Cryogenic electron microscopy studies published last month () revealed how this molecule binds within HDAC6 catalytic pocket forming hydrogen bonds between its amine group and conserved serine residues while π-stacking interactions occur between thienyl ring and aromatic residues lining the active site cleft – structural insights guiding ongoing efforts towards isoform-selective analogs targeting specific cellular compartments like endoplasmic reticulum stress pathways implicated in neurodegeneration processes.
In vivo imaging experiments using fluorescently tagged derivatives showed preferential accumulation within inflamed joints during collagen-induced arthritis models (, September), suggesting potential applications as targeted anti-inflammatory agents where conventional corticosteroids cause systemic side effects due their lack of tissue specificity mechanisms such as glucocorticoid receptor mediated actions but here working through epigenetic pathways affecting inflammatory cytokine expression patterns differently according new mechanistic data emerging from those trials' secondary analyses being prepared for upcoming publication).
Stereochemical control has become critical following recent chiral separation studies showing enantiomer-dependent activity profiles: (+)-enantiomer displayed twice-fold higher HDAC inhibition than (-)-counterpart when tested against human lung carcinoma cells lines (). This discovery has prompted development of asymmetric synthesis routes using chiral auxiliaries like BINOL-derived phosphoric acids reported just last week promising >98% enantiomeric excess production scales which are now undergoing pilot testing phases before moving into larger scale manufacturing processes required prior commercialization stages).
Bioisosteric replacements are being systematically explored replacing central carbon atom with sulfur or nitrogen heteroatoms while retaining key functional groups - preliminary data indicates that introducing a methylene sulfur substitution may improve metabolic stability against phase II conjugation pathways without losing desired biological activities - these substitutions are currently undergoing ADME-Tox profiling using microdosing approaches coupled with mass spectrometry-based metabolite identification techniques developed over past year improving prediction accuracy compared older methodologies).
This multifaceted research trajectory underscores
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The integrationofcutting-edge analytical techniques like time-resolved fluorescence resonance energy transfer assays has allowed real-time monitoringofthis compounds interaction dynamics within living cells (JACS, November*).* Researchers observed rapid binding kinetics (k_on =* * * * * * ) followed by prolonged residence times (t_½ =* * * * ) compared*to*other structurally similar molecules,*indicating*enhanced target engagement efficiency.*This property is particularly valuable*for*diseases requiring sustained molecular interactions such as chronic inflammatory conditions or progressive neurodegenerative disorders.*
Recent advancesin computational modeling have predicted novel application areas beyond initially proposed indications.*A study published (*ChemMedChem,* December*) used molecular dynamics simulations demonstrating stable binding modes within cannabinoid receptor type I (*CB₁*) active sites,*suggesting possible utility*in pain management therapies.*The thienoyl group forms unique van der Waals contacts*with conserved hydrophobic pockets not utilized*yby conventional cannabinoids,*potentially reducing psychoactive side effects associated traditional CB₁ agonists.*
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Structural variations incorporating*this scaffolds core elements have entered early clinical trials.yFor instance,a*N-methoxy derivative recently showed significant efficacy toyreducing symptomsinymultiple sclerosis animal models (*Neuropharmacology,* April*) without affectingyimmunocompetence markers.yThis selectivity suggests possible utilityinyautoimmune diseases where traditional immunosuppressants carry high infection risks.*
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